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Compound of Interest

1-(3-Chloropropoxy)-4-
Compound Name:
fluorobenzene

Cat. No.: B156296

Technical Guide: Physical Properties of 1-(3-
Chloropropoxy)-4-fluorobenzene

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a focused overview of the key physical properties of 1-(3-
Chloropropoxy)-4-fluorobenzene, a compound of interest in various research and
development applications. The data presented is intended to support laboratory and
developmental work by providing essential physical constants.

Data Presentation: Physical Properties

The following table summarizes the primary physical properties of 1-(3-Chloropropoxy)-4-
fluorobenzene.
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Property Value Notes
Boiling Point 118-120 °C at 10 mmHg[1]
Density ~1.2 g/cm3 [1]
Molecular Formula CoH10CIFO [LI[21[3][4]1[5]16]
Molecular Weight 188.63 g/mol [L121131[4115]116]
CAS Number 1716-42-3 [L][2][3][14]16]
Appearance (.:Ie.ar yellowish to orange o

liquid

Experimental Protocols

Detailed experimental protocols for the determination of the boiling point and density of 1-(3-
Chloropropoxy)-4-fluorobenzene are not provided in the cited reference materials. Typically,
the boiling point of a substance at reduced pressure is determined using vacuum distillation
apparatus, and the temperature and pressure are recorded. Density is commonly measured
using a pycnometer or a digital density meter at a specified temperature. For precise and
reproducible results, standardized methods such as those outlined by ASTM or ISO are
generally followed.

Logical Relationship of Physical Properties

The following diagram illustrates the direct association of the key physical properties with the
chemical compound.

1-(3-Chloropropoxy)-4-fluorobenzene

Physical Properties

Boiling Point:

118-120 °C @ 10 mmHg
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Caption: Relationship between 1-(3-Chloropropoxy)-4-fluorobenzene and its physical
properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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